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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tripropyl phosphate-d21 in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this compound.

Chemical and Physical Properties
A summary of the key quantitative data for Tripropyl phosphate-d21 is presented below for

easy reference.
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Property Value Reference

Molecular Formula C9D21O4P [1][2]

Molecular Weight 245.36 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Purity > 98% [2][3]

Density 1.012 g/cm³ [3]

Boiling Point 252 °C (486 °F) [3]

Flash Point 113 °C (235 °F) [3]

Water Solubility 6.45 g/L [3]

Storage Temperature

4°C, sealed, away from

moisture.[1] In solvent: -80°C

(6 months) or -20°C (1 month).

[1]

Experimental Protocol: Safe Handling and Disposal
Adherence to the following step-by-step procedures is mandatory to minimize exposure risk

and ensure a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against chemical exposure.

Ventilation: All handling of Tripropyl phosphate-d21 should be conducted in a certified

laboratory fume hood or with mechanical exhaust ventilation.[3]

Eye Protection: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166

(EU) standards.[3]

Respiratory Protection: If a risk assessment indicates the need for air-purifying respirators,

use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering controls.[3]
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[4][5] Gloves must be

inspected before use and disposed of after contamination in accordance with laboratory

practices.[6]

Body Protection: A complete suit protecting against chemicals or a standard lab coat should

be worn.[6]

Handling Procedure
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Tripropyl phosphate-d21.[3][6]

Ensure all necessary PPE is available and in good condition.[7]

Verify that the fume hood or other ventilation system is functioning correctly.

During Handling:

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]

Handle in a well-ventilated place.[6]

Post-Handling:

Wash hands thoroughly after handling.[6]

Clean and decontaminate the work area.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the immediate area.

Ensure adequate ventilation.
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Wear the appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[6]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[6]

Do not let the product enter drains.[6]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][6]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[3][6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Consult a physician.[3][6]

Disposal Plan
Proper disposal of Tripropyl phosphate-d21 and its containers is crucial to prevent

environmental contamination.

Dispose of waste material as hazardous waste through a licensed disposal company.[6]

Keep the chemical in its original, suitable, and closed containers for disposal.[6]

Do not mix with other waste.[6]

Handle uncleaned containers as you would the product itself.[6]

Follow all national and local regulations for chemical waste disposal.[6]
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Operational Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Tripropyl
phosphate-d21, from preparation to disposal.
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Caption: Workflow for Safe Handling of Tripropyl Phosphate-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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